Cas no 2482467-23-0 (2-Hydroxyglutarate-13C5 Disodium Salt)

2-Hydroxyglutarate-13C5 Disodium Salt Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxyglutarate-13C5 Disodium Salt
-
- Inchi: 1S/C5H8O5.2Na/c6-3(5(9)10)1-2-4(7)8;;/h3,6H,1-2H2,(H,7,8)(H,9,10);;/q;2*-1/i1+1,2+1,3+1,4+1,5+1;;
- InChI Key: YQDUKDZQBUIRCD-LADJETRWSA-N
- SMILES: O[13C](=O)[13CH]([13CH2][13CH2][13C](=O)O)O.[Na-].[Na-]
2-Hydroxyglutarate-13C5 Disodium Salt Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | H939808-5mg |
2-Hydroxyglutarate-13C5 Disodium Salt |
2482467-23-0 | 5mg |
$ 2329.00 | 2023-09-07 | ||
MedChemExpress | HY-113038AS-1mg |
α-Hydroxyglutaric acid- |
2482467-23-0 | 99.80% | 1mg |
¥9650 | 2024-07-28 | |
Ambeed | A1977941-1mg |
Sodium 2-hydroxypentanedioate-1,2,3,4,5-13C5 |
2482467-23-0 | 95% | 1mg |
$965.0 | 2025-02-26 | |
TRC | H939808-2.5mg |
2-Hydroxyglutarate-13C5 Disodium Salt |
2482467-23-0 | 2.5mg |
$ 1265.00 | 2023-09-07 | ||
TRC | H939808-1mg |
2-Hydroxyglutarate-13C5 Disodium Salt |
2482467-23-0 | 1mg |
$ 569.00 | 2023-09-07 |
2-Hydroxyglutarate-13C5 Disodium Salt Related Literature
-
Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
-
Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
-
Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
-
P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
-
Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
Additional information on 2-Hydroxyglutarate-13C5 Disodium Salt
2-Hydroxyglutarate-13C5 Disodium Salt: A Comprehensive Overview
2-Hydroxyglutarate-13C5 Disodium Salt (CAS No. 2482467-23-0) is a specialized compound with significant applications in the fields of biochemistry, pharmacology, and metabolic research. This compound is a labeled form of 2-hydroxyglutarate (2HG), which is a metabolite that has garnered considerable attention due to its role in various biological processes, particularly in cancer metabolism and neurodegenerative diseases.
The 13C5 labeling of 2-hydroxyglutarate allows for precise tracking and quantification of this metabolite in complex biological systems. The disodium salt form ensures enhanced solubility and stability, making it an ideal choice for a wide range of experimental setups. This compound is particularly valuable in studies involving metabolic flux analysis, where the isotopic labeling helps researchers understand the dynamic changes in metabolic pathways.
Recent research has highlighted the importance of 2-hydroxyglutarate in the context of cancer biology. Elevated levels of 2HG have been observed in various types of cancers, particularly those associated with mutations in the isocitrate dehydrogenase (IDH) genes. These mutations lead to the production of the oncometabolite D-2-hydroxyglutarate (D-2HG), which can disrupt cellular metabolism and promote tumorigenesis. The use of 2-Hydroxyglutarate-13C5 Disodium Salt in these studies allows for a detailed examination of the metabolic alterations caused by IDH mutations and provides insights into potential therapeutic targets.
In addition to its role in cancer metabolism, 2-hydroxyglutarate has also been implicated in neurodegenerative disorders such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Studies have shown that elevated levels of 2HG can contribute to neuronal dysfunction and cell death. The isotopically labeled form of 2HG, such as 2-Hydroxyglutarate-13C5 Disodium Salt, enables researchers to trace the metabolic pathways involved in these conditions and identify potential biomarkers for early diagnosis and treatment.
The synthesis and characterization of 2-Hydroxyglutarate-13C5 Disodium Salt have been extensively documented in the literature. The compound is typically prepared through a multi-step process involving the isotopic labeling of precursor molecules followed by chemical conversion to the desired form. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for confirming the purity and isotopic composition of the final product.
In terms of safety and handling, 2-Hydroxyglutarate-13C5 Disodium Salt is generally considered safe when appropriate laboratory protocols are followed. However, it is important to handle the compound with care to avoid contamination and ensure accurate results in experimental settings. Researchers should also be aware of any specific storage requirements to maintain the stability and integrity of the compound.
The applications of 2-Hydroxyglutarate-13C5 Disodium Salt extend beyond basic research into clinical settings. In clinical trials, this compound has been used to investigate the metabolic profiles of patients with various diseases, providing valuable insights into disease mechanisms and potential therapeutic interventions. For example, studies have explored the use of 2HG levels as a biomarker for monitoring disease progression and response to treatment in cancer patients.
In conclusion, 2-Hydroxyglutarate-13C5 Disodium Salt (CAS No. 2482467-23-0) is a versatile and powerful tool for researchers studying metabolic processes in health and disease. Its unique properties make it an essential component in advanced research methodologies, contributing to our understanding of complex biological systems and paving the way for innovative therapeutic strategies.
2482467-23-0 (2-Hydroxyglutarate-13C5 Disodium Salt) Related Products
- 1393845-62-9(N,N-dimethyl-2-(2-oxocyclopentyl)acetamide)
- 2227745-34-6(rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid)
- 2680753-08-4(benzyl N-(5-fluoro-4-methoxy-2-sulfanylphenyl)carbamate)
- 2580114-56-1(methyl (2S)-2-(pyridazin-4-yl)aminopropanoate)
- 56286-72-7(2,5-bis(trifluoromethyl)furan)
- 1025318-25-5(3-((4-Chlorophenyl)amino)-2-((4-(isopropyl)phenyl)sulfonyl)-3-methylthioprop-2-enenitrile)
- 1020253-85-3(6-bromo-5-methoxy-pyridin-3-amine)
- 2229181-08-0(3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid)
- 1598683-65-8(Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-2-propyl-)
- 1572-13-0(methyl 3,5-diamino-1H-pyrazole-4-carboxylate)
